Cas no 398995-90-9 (6-oxo-N-phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carboxamide)

• Product Name: 6-oxo-N-phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carboxamide
• CAS No: 398995-90-9
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5943925
• PubChem ID: 3791243
• Update Time: 2025-07-09

6-oxo-N-phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carboxamide
• 8-oxo-N-phenyl-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carboxamide
• 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-carboxamide, 1,5,6,8-tetrahydro-8-oxo-N-phenyl-
• 398995-90-9
• 6-oxo-N-phenyl-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-diene-11-carboxamide
• F0836-0055
• HMS650P11
• SR-01000445772
• MLS000674375
• ChemDiv1_022517
• HMS2598M16
• SR-01000445772-1
• 6-oxo-N-phenyl-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carboxamide
• Oprea1_369526
• SMR000297326
• AKOS024601049
• 8-oxo-N-phenyl-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carboxamide
• CHEMBL1736270
• 6-oxo-N-phenyl-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carboxamide

• Inchi： 1S/C18H19N3O2/c22-17-8-4-7-16-14-9-13(11-21(16)17)10-20(12-14)18(23)19-15-5-2-1-3-6-15/h1-8,13-14H,9-12H2,(H,19,23)
• InChI Key： KYKOAOQGKSCMNK-UHFFFAOYSA-N
• SMILES： N12C(=O)C=CC=C1C1CC(C2)CN(C(NC2=CC=CC=C2)=O)C1

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 629.2±55.0 °C(Predicted)
• pka: 13.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Cytisine and derivatives

Additional information on 6-oxo-N-phenyl-7,11-diazatricyclo7.3.1.0^{2,7}trideca-2,4-diene-11-carboxamide

6-Oxo-N-phenyl-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carboxamide (CAS No: 398995-90-9)

The compound 6-Oxo-N-phenyl-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carboxamide with CAS number 398995-90-9 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug design and materials science.

Structural Analysis

The molecule's structure is characterized by a tricyclic system with two nitrogen atoms at positions 7 and 11, creating a diazatricyclo framework that imparts rigidity and stability to the structure. The presence of a phenyl group attached to the nitrogen atom at position 11 introduces additional aromaticity and potential for π-interactions, which are crucial for molecular recognition and binding affinity in biological systems.

Synthesis and Characterization

Recent advancements in synthetic methodology have enabled the efficient construction of this complex tricyclic system through multi-component reactions and transition metal-catalyzed cyclizations. The synthesis typically involves the assembly of appropriately substituted precursors under controlled conditions to achieve the desired stereochemistry and regioselectivity.

Biological Activity

Research has demonstrated that 6-Oxo-N-phenyl-7,11-diazatricyclo[7.3.1.0^{2,7}]trideca-2,4-diene-11-carboxamide exhibits potent bioactivity in various assays targeting key enzymes and receptors involved in disease pathways such as cancer and neurodegenerative disorders.

Applications in Drug Design

The compound's rigid structure and functional groups make it an attractive scaffold for drug design efforts aimed at developing small molecule inhibitors or modulators of therapeutic targets.

Materials Science Potential

Beyond its biological applications, this compound has shown promise in materials science due to its ability to form stable supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π-stacking.

Safety Considerations

As with any novel chemical entity, thorough safety assessments are essential before its use in clinical or industrial settings.